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Compound of Interest

Compound Name: FR252384

Cat. No.: B10799463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the proper handling and

storage of FR252384, a potent and selective inhibitor of GAK/auxilin. Adherence to these

guidelines is crucial for ensuring the integrity and stability of the compound, as well as for

maintaining a safe laboratory environment.

Compound Information
Parameter Value

IUPAC Name
(R)-N-(3-(dimethylamino)propyl)-N'-((R)-1-

(naphthalen-1-yl)ethyl)succinamide

CAS Number 252384-04-0

Molecular Formula C21H29N3O2

Molecular Weight 367.48 g/mol

Safety Precautions and Handling
FR252384 should be handled with care by personnel trained in handling chemical reagents.

The following precautions should be observed:
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Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side

shields, and chemical-resistant gloves (e.g., nitrile) when handling the compound.

Ventilation: Handle FR252384 in a well-ventilated area, preferably in a chemical fume hood,

to minimize inhalation exposure.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing. In case of accidental

contact, follow the first aid measures outlined in the Safety Data Sheet (SDS).

Aerosol and Dust Formation: Avoid generating dust or aerosols. If handling the solid form,

weigh it out carefully in an enclosed space.

Storage Conditions
Proper storage is critical to maintain the stability and activity of FR252384.

Form
Storage

Temperature
Stability Notes

Solid (Powder) -20°C ≥ 2 years

Store in a tightly

sealed container,

protected from light

and moisture.

Stock Solution (in

DMSO)
-20°C ≥ 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

Stock Solution (in

Ethanol)
-20°C ≥ 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.

Experimental Protocols
Preparation of Stock Solutions
The solubility of FR252384 in common laboratory solvents is provided below. Prepare stock

solutions at a concentration higher than the final working concentration to allow for dilution in

aqueous media.
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Solvent Solubility

DMSO ≥ 50 mg/mL

Ethanol ≥ 25 mg/mL

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Calculate the required mass: For 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 367.48 g/mol * (1000 mg / 1 g) = 3.6748

mg

Weigh the compound: Carefully weigh out approximately 3.67 mg of FR252384 powder.

Dissolve in DMSO: Add the weighed powder to a sterile microcentrifuge tube. Add 1 mL of

high-purity DMSO.

Ensure complete dissolution: Vortex the solution gently until the solid is completely

dissolved. If necessary, sonicate for a few minutes.

Aliquot and store: Aliquot the stock solution into smaller volumes in sterile, light-protected

tubes and store at -20°C.

Preparation of Working Solutions
For cell-based assays, dilute the stock solution in the appropriate cell culture medium to the

final desired concentration.

Important Considerations:

Final Solvent Concentration: The final concentration of the organic solvent (e.g., DMSO) in

the cell culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced

toxicity.

Aqueous Solubility: FR252384 has poor aqueous solubility. Prepare working solutions fresh

from the stock solution just before use. Do not store aqueous solutions for extended periods.
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Protocol for Preparing a 10 µM Working Solution:

Thaw the stock solution: Thaw a frozen aliquot of the 10 mM stock solution at room

temperature.

Perform serial dilutions (if necessary): For very low final concentrations, it may be necessary

to perform an intermediate dilution.

Final dilution: Add the appropriate volume of the stock solution to the pre-warmed cell culture

medium. For example, to prepare 1 mL of a 10 µM working solution from a 10 mM stock, add

1 µL of the stock solution to 999 µL of cell culture medium.

Mix thoroughly: Gently mix the working solution by pipetting up and down or by gentle

inversion.

Use immediately: Use the freshly prepared working solution for your experiment without

delay.

Visualizations
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FR252384 Handling and Preparation Workflow
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Simplified GAK/Auxilin Signaling Inhibition by FR252384
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To cite this document: BenchChem. [Standard Operating Procedure for FR252384: Handling
and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10799463#standard-operating-procedure-for-
fr252384-handling-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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